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Compound of Interest

1-(3-Amino-4-
Compound Name:
methoxyphenyl)ethanone

CAS No.: 6318-64-5

Cat. No.: B1267526

Get Quote

Executive Summary

3-Amino-4-methoxyacetophenone is a critical intermediate in the synthesis of pharmaceuticals,
particularly kinase inhibitors, chalcone-based anti-inflammatories, and phosphodiesterase
(PDE) inhibitors. Structurally, it combines an electron-rich aniline moiety with an electron-
withdrawing ketone. This "push-pull" electronic structure creates specific stability challenges:
the amino group is highly susceptible to oxidation (browning) and Schiff base formation, while
the ketone offers a site for unwanted side reactions if stored improperly.

Core Directive: Treat this compound as a labile aromatic amine. Rigorous exclusion of light and
oxygen is required to maintain >98% purity for API synthesis.

Physicochemical Profile

The following data establishes the baseline for identity and purity verification.
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Property Specification Notes
) 3-Amino-4- -
Chemical Name Alt: 2-Methoxy-5-acetylaniline
methoxyacetophenone
Common CAS 6318-64-5 Verify against container label
Molecular Formula CoH11NO2 MW: 165.19 g/mol

Off-white to pale yellow/brown

Darkens significantly upon

Appearance ] o
solid oxidation
_ _ Broad range indicates
Melting Point 95°C - 101°C ) ) o
impurity/oxidation
N ) Decomposes before boiling at
Boiling Point ~340°C (at 760 mmHg)
atm pressure
N DMSO, Methanol, Ethanol, ]
Solubility Poorly soluble in water
DCM
) - ] Weak base; forms salts with
pKa (Predicted) ~4.5 (Aniline nitrogen)

strong acids

Hazard Assessment & Safety Architecture

Toxicological Context: Like many aniline derivatives, this compound should be treated as a

potential sensitizer and mutagen. It poses risks of methemoglobinemia if absorbed in

significant quantities, though specific data for this isomer is limited.

Engineering Controls

o Primary Barrier: All weighing and transfer operations must occur inside a certified Chemical

Fume Hood.

o Particulate Control: Use a static-dissipative balance enclosure if the powder is fine/dry to

prevent aerosolization.

PPE Selection Logic

e Gloves:Nitrile (Double-gloved).
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o Reasoning: Aromatic amines can permeate latex. Double-gloving provides a breakthrough
time buffer. Change outer gloves immediately upon contamination.

o Respiratory: If working outside a hood (not recommended), a P100/OV respirator is required.

o Eye Protection: Chemical splash goggles. Standard safety glasses are insufficient for
powders that act as irritants.

Storage Protocols

The primary degradation pathway is oxidative coupling of the amino group, accelerated by light
and moisture.

A. The "Golden Standard" Storage System

e Primary Container: Amber glass vial with a Teflon-lined screw cap.

o Why: Amber glass blocks UV/blue light (200-450nm) which catalyzes photo-oxidation of
the aniline. Teflon prevents leaching of plasticizers which can react with the amine.

o Atmosphere: Argon or Nitrogen overlay.

o Why: Displaces oxygen. Argon is heavier than air and provides a better "blanket” for solids
than nitrogen.

o Temperature:2°C to 8°C (Refrigerated).

o Why: Arrhenius kinetics dictate that cooling significantly slows the rate of N-oxidation.

B. Long-Term Archival (>6 Months)

o Cryogenic Storage: -20°C is preferred for indefinite storage.

» Desiccation: Store the vial inside a secondary jar containing desiccant (e.g., Drierite) to
prevent moisture condensation upon thawing.

Handling & Weighing Workflow

This workflow is designed to break the "Chain of Degradation."
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Step 1: Equilibration

o Protocol: Remove the container from cold storage and let it warm to room temperature
before opening.

o Causality: Opening a cold vial introduces atmospheric moisture, which condenses on the
hygroscopic solid. Water catalyzes hydrolysis and oxidation.

Step 2: Inert Weighing

e Protocol: If high purity (>99%) is critical, weigh the solid into a tared vial that has been pre-
flushed with nitrogen.

e Tooling: Use stainless steel or anti-static plastic spatulas. Avoid iron-rich spatulas if they
show rust, as Fe(lll) can catalyze radical oxidation of the aniline.

Step 3: Re-Sealing

¢ Protocol: Immediately purge the headspace of the stock bottle with a gentle stream of
Nitrogen/Argon before recapping. Parafilm the cap to ensure a gas-tight seal.

Stability & Degradation Logic

Understanding how the molecule fails allows you to prevent it. The diagram below maps the
degradation pathways.
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Caption: Degradation logic showing how environmental factors drive the transition from a pure
amine to colored oxidation products.

Quality Control & Disposal
Purity Check (TLC/HPLC)

Before using stored material for sensitive steps (e.g., GMP synthesis):
e TLC: Silica gel, 50% Ethyl Acetate / 50% Hexane.

o Observation: The product should be a distinct spot. A trail or spot at the baseline indicates
polymerization/oxidation.

e HPLC: Use a standard C18 column with Water/Acetonitrile gradient. Look for new peaks at
higher retention times (dimers).

Disposal

o Classification: Hazardous Organic Waste (Amine).

o Protocol: Dissolve in a combustible solvent (acetone) and dispose of in the Halogen-Free
Organic Waste stream. Do not pour down the drain; aquatic toxicity is a risk for methoxy-
anilines.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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